Cas no 1254344-55-2 (4,4-Dimethyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carbaldehyde)

• Product Name: 4,4-Dimethyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carbaldehyde
• CAS No: 1254344-55-2
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 1094513
• PubChem ID: 72943035
• Update Time: 2025-06-10

4,4-Dimethyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carbaldehyde
• 4,4-dimethyl-6,7-dihydrothieno[3,2-c]pyridine-5-carbaldehyde
• 1254344-55-2

• Inchi： 1S/C10H13NOS/c1-10(2)8-4-6-13-9(8)3-5-11(10)7-12/h4,6-7H,3,5H2,1-2H3
• InChI Key： QIDUTWKAIOUAIE-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(C=O)C2(C)C

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.6Ų

Additional information on 4,4-Dimethyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carbaldehyde

4,4-Dimethyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carbaldehyde: A Comprehensive Overview

The compound 4,4-Dimethyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carbaldehyde, with the CAS number 1254344-55-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyridines, which are known for their unique structural features and diverse biological activities. The name itself highlights its structural components: the presence of a thienopyridine ring system with specific substituents and a carbaldehyde group. This combination makes it a valuable compound for both academic research and potential industrial applications.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies to optimize its production, including multi-component reactions and catalytic processes. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications. The structural integrity of 4,4-Dimethyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carbaldehyde has been confirmed through advanced spectroscopic techniques such as NMR and mass spectrometry.

The biological activity of this compound is another area of intense research. Preliminary assays have indicated that it exhibits promising anti-inflammatory and antioxidant properties. These findings suggest potential applications in the development of novel therapeutic agents. Moreover, its ability to interact with specific biological targets has been explored using molecular docking studies. The results highlight its potential as a lead compound for drug discovery.

In terms of physical properties, 1254344-55-2 is characterized by its melting point and solubility in various solvents. These properties are critical for determining its suitability in different chemical reactions and formulations. The compound's stability under varying conditions has also been evaluated, providing insights into its storage requirements and shelf life.

The application of this compound extends beyond pharmacology. Its unique structure makes it a valuable tool in material science, particularly in the development of advanced materials with tailored properties. Researchers are exploring its potential as a building block for constructing more complex molecules with enhanced functionalities.

In conclusion, 4,4-Dimethyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carbaldehyde (CAS No: 1254344-55-2) is a versatile compound with a wide range of applications across multiple disciplines. Its structural uniqueness and promising biological activities make it a subject of ongoing research interest. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.